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Compound of Interest

3-(Methoxycarbonyl)-4-
Compound Name:
methylbenzoic acid

Cat. No.: B061836

An In-depth Technical Guide to 3-Methoxy-4-methylbenzoic Acid

Introduction

3-Methoxy-4-methylbenzoic acid, also known by its synonyms 3-Methoxy-p-toluic acid and 4-
Methyl-m-anisic acid, is a substituted benzoic acid derivative with significant applications in the
pharmaceutical and fine chemical industries.[1] Its molecular structure, featuring methoxy,
methyl, and carboxylic acid functional groups, makes it a versatile intermediate for the
synthesis of more complex molecules, particularly active pharmaceutical ingredients (APIs).[1]
This technical guide provides a comprehensive overview of its chemical properties, spectral
data, synthesis, and safety information, tailored for researchers, scientists, and professionals in
drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Methoxy-4-methylbenzoic acid is
presented in the table below. This data is essential for its identification, handling, and use in
chemical reactions.
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Property Value Reference
3-Methoxy-4-methylbenzoic
IUPAC Name ) [2][31[4]
acid
CAS Number 7151-68-0 [LI21031[41516]7118]
Molecular Formula CoH1003 213114161 7119]
Molecular Weight 166.17 g/mol [1107118]

White to off-white crystalline
Appearance _ [1][10]
powder or light yellow powder

Melting Point Not specified in search results
Boiling Point Not specified in search results
Solubility Not specified in search results

1S/C9H1003/c1-6-3-4-
InChl 7(9(10)11)5-8(6)12-2/h3-5H,1-  [2][9][11]
2H3,(H,10,11)

CEAVPXDEPGAVDA-
InChiKey [2][91[11]
UHFFFAOYSA-N

SMILES COclcc(ceclC)C(0)=0 [9]

Spectral Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of
chemical compounds. The following tables summarize the available spectral information for 3-
Methoxy-4-methylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Shifts (9,
Nucleus Solvent Reference

ppm)

- Not specified in
1H NMR Not specified [12]
search results

-~ Not specified in
13C NMR Not specified [91[12]
search results

Note: While search results indicate the availability of NMR data, specific peak assignments
were not provided.

Infrared (IR) Spectroscopy

The NIST WebBook provides an IR spectrum for 3-Methoxy-4-methylbenzoic acid in the gas
phase.[2] Key absorption bands are expected for the O-H stretch of the carboxylic acid, the
C=0 stretch of the carbonyl group, C-O stretches of the ether and carboxylic acid, and
aromatic C-H and C=C stretches.

Mass Spectrometry (MS)

An electron ionization mass spectrum is available for this compound.[3] The mass spectrum
would show a molecular ion peak corresponding to the molecular weight of the compound,
along with fragmentation patterns characteristic of its structure.

Synthesis and Experimental Protocols

3-Methoxy-4-methylbenzoic acid is typically synthesized through multi-step organic reactions.
[6] Common starting materials include substituted phenols or toluenes, which undergo
reactions such as carboxylation and etherification.[6]

One documented synthetic approach involves the methylation of 3-hydroxy-4-methylbenzoic
acid.[13]

Example Experimental Protocol: Methylation of 3-
hydroxy-4-methylbenzoic acid
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This protocol is based on a patented process for the preparation of aromatic methyl
methoxycarboxylates.[13]

Materials:

3-hydroxy-4-methylbenzoic acid

3-methoxy-4-methylbenzoic acid

Potassium hydroxide (KOH)

Dimethyl sulphate ((CH3)2S0a4)

Water

Procedure:

A mixture of 3-hydroxy-4-methylbenzoic acid and 3-methoxy-4-methylbenzoic acid is
dissolved in water with potassium hydroxide.[13]

o Dimethyl sulphate is added dropwise to the solution at a controlled temperature (e.g., 40°C)
over several hours.[13] The pH is maintained at 10.8-11 by the addition of KOH.[13]

 After the addition is complete, the reaction mixture is stirred for an additional 30 minutes.[13]

e The resulting ester (methyl 3-methoxy-4-methylbenzoate) is separated, washed with water,
and dried under vacuum.[13]

e The aqueous phase is then acidified to precipitate any unreacted 3-methoxy-4-
methylbenzoic acid, which can be recovered by filtration and reused in subsequent batches.
[13]
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General Synthesis Workflow

Starting Materials

3-hydroxy-4-methylbenzoic acid Dimethyl sulphate Potassium hydroxide

Methylation in aqueous solution
(pH 10.8-11, 40°C)

qup & Purification

Separation of ester

/

Acidification of aqueous phase Washing and drying
Filtration
Products

Recovered 3-methoxy-4-methylbenzoic acid Methyl 3-methoxy-4-methylbenzoate

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of methyl 3-methoxy-4-methylbenzoate.
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Applications in Drug Development

3-Methoxy-4-methylbenzoic acid serves as a crucial building block in the synthesis of various
pharmaceutical compounds. Its functional groups allow for a range of chemical modifications,
such as esterification, amidation, and halogenation.[1] This versatility makes it a valuable
intermediate in the development of new drug candidates, including anti-inflammatory and
analgesic agents, as well as drugs targeting the cardiovascular and central nervous systems.
[1] It is also utilized in medicinal chemistry research for structure-activity relationship (SAR)
studies.[1]

Role in Drug Discovery

3-Methoxy-4-methylbenzoic acid
(Starting Material)

Esterification Amidation Halogenation

Advanced Intermediates
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Caption: The utility of 3-Methoxy-4-methylbenzoic acid as a versatile intermediate.

Safety and Handling
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Based on available Safety Data Sheets (SDS), 3-Methoxy-4-methylbenzoic acid requires
careful handling in a laboratory or industrial setting.[5][10]

General Handling:

Avoid contact with skin and eyes.[5][14]

Do not breathe dust.[5]

Use in a well-ventilated area.[5][15]

Wash hands thoroughly after handling.[14][15]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate safety glasses or chemical goggles.[5][10][16]

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[5][10][14][16]

o Respiratory Protection: Under normal use conditions, respiratory protection may not be
required. A particle filter may be recommended if dust is generated.[5]

Storage:

o Keep container tightly closed.[5][10][15][16]

o Store in a dry, cool, and well-ventilated place.[5][10][14][16]
e Incompatible with strong oxidizing agents.[5]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[5][15]

Skin Contact: Wash off immediately with soap and plenty of water.[5][15]

Inhalation: Remove to fresh air.[5][15]

Ingestion: Clean mouth with water and get medical attention.[5]
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Conclusion

3-Methoxy-4-methylbenzoic acid is a chemical compound with significant utility, particularly as
an intermediate in the pharmaceutical industry. A thorough understanding of its chemical and
physical properties, spectral characteristics, and safe handling procedures is essential for its
effective and safe use in research and development. The synthetic routes to this compound are
well-established, ensuring its availability for various applications. As drug discovery and
development continue to advance, the importance of versatile building blocks like 3-Methoxy-4-
methylbenzoic acid is likely to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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